![molecular formula C10H22Cl2N2OS B1382511 N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine dihydrochloride CAS No. 1803609-04-2](/img/structure/B1382511.png)
N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine dihydrochloride
Overview
Description
“N-[2-(morpholin-4-yl)ethyl]thiolan-3-amine dihydrochloride” is a chemical compound with the molecular formula C10H22Cl2N2OS and a molecular weight of 289.27 . It has gained significant attention in various fields of research and industry due to its unique properties and potential applications.
Molecular Structure Analysis
The molecular structure of this compound consists of a morpholine ring attached to a thiolan ring via an ethyl chain . The morpholine ring provides a polar, basic nitrogen atom, while the thiolan ring contains a sulfur atom, which can participate in various chemical reactions.Physical And Chemical Properties Analysis
This compound has a molecular weight of 289.27 . Other physical and chemical properties such as boiling point and storage conditions are not specified in the search results .Scientific Research Applications
Molecular Applications in Neuroscience and Pharmacology
Research has demonstrated the potential of morpholine derivatives in the field of neuroscience and pharmacology. For instance, a novel corticotropin-releasing factor receptor 1 (CRF1) antagonist, which incorporates morpholine, showed promising results in preclinical alcoholism models. This antagonist was observed to have beneficial properties for clinical development, showing efficacy in reducing the anxiogenic effects of alcohol withdrawal and blocking excessive alcohol self-administration in animal models (Gehlert et al., 2007).
In another study, morpholine derivatives were shown to have radioprotective properties. These compounds were effective in preventing radiation-induced changes in thyroid and testes, and averted alterations in DNA, RNA, protein biosynthesis in the brain, and certain urinary metabolites after radiation exposure (Hasan et al., 1983).
Potential Anti-Inflammatory and Antinociceptive Effects
Morpholine derivatives have been studied for their potential anti-inflammatory and antinociceptive effects. Research indicates that certain morpholine compounds possess significant anti-inflammatory activity, comparable to standard drugs, and may serve as leads for developing new anti-inflammatory drugs (Helal et al., 2015).
Additionally, the antinociceptive effect of a new sigma-1 receptor antagonist that includes a morpholine moiety was investigated. This study revealed that while the compound did not show activity in an arthritic pain model, it demonstrated a dose-dependent anti-allodynic effect in neuropathic pain, indicating its potential utility in treating neuropathic pain (García-Martínez et al., 2016).
Contributions to Drug Metabolism Studies
Morpholine derivatives have also been explored in the context of drug metabolism. For example, the metabolism of a particular compound, involving morpholine, was extensively studied in laboratory animals. This research contributed to understanding the metabolic pathways and the formation of metabolites in various species (Wilson et al., 1986).
Properties
IUPAC Name |
N-(2-morpholin-4-ylethyl)thiolan-3-amine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2OS.2ClH/c1-8-14-9-10(1)11-2-3-12-4-6-13-7-5-12;;/h10-11H,1-9H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDMNNLYWOPDQSA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC1NCCN2CCOCC2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22Cl2N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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